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Compound of Interest

Compound Name: Activated DPG Subunit

Cat. No.: B12397998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling, storage, and disposal of Activated DPG Subunit. The following procedural guidance

is designed to ensure the safe execution of experimental workflows involving this compound,

which is utilized in the synthesis of exon jumping oligomer conjugates for research in muscular

dystrophy.

Immediate Safety Information
Activated DPG Subunit is a complex organic molecule (Chemical Formula: C51H53ClN7O7P,

CAS Number: 1155309-89-9) used in specialized biochemical applications. While a

comprehensive hazard classification is not currently available, it is imperative to handle this

compound with the utmost care, adhering to standard laboratory safety protocols for handling

potentially hazardous chemicals.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against potential exposure. The following table

summarizes the required PPE for handling Activated DPG Subunit.
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PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves

should be worn at all times.

Change gloves immediately if

contaminated.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn to protect

against splashes or airborne

particles.

Body Protection Laboratory coat

A flame-retardant lab coat is

recommended. Ensure it is

fully buttoned.

Respiratory Protection Fume hood

All handling of the solid

compound and its solutions

should be conducted in a

certified chemical fume hood to

avoid inhalation of dust or

vapors.

Emergency Procedures
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Emergency Situation Immediate Action

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[1]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1]

Inhalation
Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

vermiculite, sand) and place in a sealed

container for disposal. For large spills, contact

your institution's environmental health and

safety department.

Operational and Disposal Plans
Handling and Storage

Handling: Always handle Activated DPG Subunit in a well-ventilated area, preferably within

a chemical fume hood.[1] Avoid the formation of dust and aerosols. Use non-sparking tools

and take precautionary measures against static discharge.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place at -20°C.

[2][3] Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan
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All waste containing Activated DPG Subunit must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Solid Waste Collect in a clearly labeled, sealed container.

Liquid Waste

Collect in a labeled, sealed, and chemical-

resistant container. Do not mix with other waste

streams unless compatibility is known.

Contaminated Materials

All disposables (e.g., pipette tips, gloves,

absorbent pads) that have come into contact

with the compound should be disposed of as

hazardous waste.

All waste must be disposed of in accordance with local, state, and federal regulations. Contact

your institution's environmental health and safety office for specific guidance.

Experimental Protocols
Activated DPG Subunit is a key reagent in the synthesis of antisense oligonucleotides (ASOs)

designed for exon skipping. The following is a generalized workflow for the synthesis of an ASO

conjugate using the phosphoramidite method.

General Workflow for ASO Conjugate Synthesis
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Conjugation

Purification and Analysis

1. Deblocking:
Remove 5' protecting group

2. Coupling:
Add next phosphoramidite

Repeat for each nucleotide

3. Capping:
Block unreacted 5'-OH groups

Repeat for each nucleotide

4. Oxidation:
Stabilize phosphate linkage

Repeat for each nucleotideActivate DPG Subunit

Conjugate Activated DPG
 to 5' or 3' end of ASO

Cleavage from solid support
and deprotection

Purification (e.g., HPLC)

Analysis (e.g., Mass Spec, Gel Electrophoresis)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of an ASO conjugate.

Signaling Pathway
The ASO conjugates synthesized using Activated DPG Subunit are designed to modulate

pre-mRNA splicing, a critical step in gene expression. In the context of Duchenne muscular

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12397998?utm_src=pdf-body-img
https://www.benchchem.com/product/b12397998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


dystrophy, the goal is to induce the skipping of a specific exon in the dystrophin gene to restore

the reading frame and produce a shorter, but still functional, dystrophin protein.

Mechanism of Action: Exon Skipping

Dystrophin Pre-mRNA

Splicing

Mature mRNA

Dystrophin Protein

Exon 49

Exon 50

Exon 51

Exon 52 Aberrant Splicing
(e.g., Exon 50 deletion) Therapeutic Exon SkippingNormal Splicing

Out-of-frame mRNA In-frame mRNAIn-frame mRNA

Non-functional Truncated Protein Shorter, Functional DystrophinFunctional Dystrophin

ASO Conjugate
(Synthesized with Activated DPG Subunit)

Binds to Exon 51
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Caption: Mechanism of therapeutic exon skipping in Duchenne muscular dystrophy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12397998?utm_src=pdf-body-img
https://www.benchchem.com/product/b12397998?utm_src=pdf-custom-synthesis
https://www.targetmol.com/attachment/sds/132882436026531923/T83175
https://immunomart.com/product/activated-dpg-subunit/
https://www.delchimica.com/shop/boc-1398-08-activated-dpg-subunit-103812
https://www.benchchem.com/product/b12397998#personal-protective-equipment-for-handling-activated-dpg-subunit
https://www.benchchem.com/product/b12397998#personal-protective-equipment-for-handling-activated-dpg-subunit
https://www.benchchem.com/product/b12397998#personal-protective-equipment-for-handling-activated-dpg-subunit
https://www.benchchem.com/product/b12397998#personal-protective-equipment-for-handling-activated-dpg-subunit
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12397998?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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